Cas no 10553-85-2 (1,4,7,9b-Tetraazaphenalene,dodecahydro-)

1,4,7,9b-Tetraazaphenalene,dodecahydro- structure
10553-85-2 structure
Product Name:1,4,7,9b-Tetraazaphenalene,dodecahydro-
CAS No:10553-85-2
MF:C9H18N4
MW:182.266021251678
CID:210631
PubChem ID:98134
Update Time:2025-04-19

1,4,7,9b-Tetraazaphenalene,dodecahydro- Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,9b-Tetraazaphenalene,dodecahydro-
    • DODECAHYDRO-1 4 7 9B-TETRAAZOPHENALENE
    • Dodecahydro-1,4,7,9b-tetraazaphenalene
    • Dodecahydro-1.4.7.9b-tetraazaphenalene
    • 7,9b-tetraazaphenalene,dodecahydro-4
    • Nsc 81462
    • Brn 0607072
    • Dodecahydro-1,4,7,9B-tetrazaphenalin
    • Dodecahydro-1,4,7, 9b-tetrazaphenalin
    • DTXSID00909584
    • 1,7,9B-Tetraazaphenalene, dodecahydro-
    • 1,4,7,9B-Tetraazaphenalene, dodecahydro-
    • DODECAHYDRO-1,4,7,9B-TETRAAZOPHENALENE
    • FT-0636736
    • SCHEMBL3458049
    • MLS000737090
    • NSC81462
    • WLN: T666 1A M BNM GM KMTJ
    • 2,6,10,13-tetrazatricyclo[7.3.1.05,13]tridecane
    • AKOS006281490
    • NCGC00246882-01
    • SMR000528365
    • CHEMBL1409645
    • Dodecahydro-1,7,9b-tetrazaphenalin
    • 10553-85-2
    • NSC-81462
    • HMS2885J15
    • Dodecahydro-1,7,9b-tetraazaphenalene
    • CCG-40462
    • Inchi: 1S/C9H18N4/c1-4-10-8-3-6-12-9-2-5-11-7(1)13(8)9/h7-12H,1-6H2
    • InChI Key: ZNJURNUHQCGRLX-UHFFFAOYSA-N
    • SMILES: N12C3CCNC1CCNC2CCN3

Computed Properties

  • Exact Mass: 182.15334
  • Monoisotopic Mass: 182.153
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.3A^2
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.19
  • Melting Point: 118-120 °C(Solv: carbon tetrachloride (56-23-5))
  • Boiling Point: 316.3°Cat760mmHg
  • Flash Point: 173.5°C
  • Refractive Index: 1.6
  • PSA: 39.33
  • LogP: 0.17090
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